Cyclohexene-1-phosphonic acid dichloride

• CAS RN: 20095-28-7
• Molecular Formula: C6H9Cl2OP
• Molecular Weight: 199.01 g/mol
• IUPAC Name: 1-dichlorophosphorylcyclohexene
• InChI: InChI=1S/C6H9Cl2OP/c7-10(8,9)6-4-2-1-3-5-6/h4H,1-3,5H2
• InChI Key: HJKKBGYMINKBKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)P(=O)(Cl)Cl

Description

Cyclohexene-1-phosphonic acid dichloride is a useful research compound. Its molecular formula is C6H9Cl2OP and its molecular weight is 199.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a mixture of 57 g of cyclohexene-1-phosphonic acid and 10 g of cyclohexene-1-phosphonic acid dichloride phosgene was introduced at a temperature of from 170°-180°C for 19 hours. At the end of the reaction, nitrogen was blown through the mixture to remove excess phosgene and subsequently the mixture was distilled under reduced pressure. 62 g of cyclohexene-1-phosphonic acid dichloride were obtained, b.p. 75°C under 0.3 mm Hg, corresponding to a yield of 89.5 percent of the theory.